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Compound of Interest

Compound Name: CYCLOOCTENE

Cat. No.: B8811470

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for cyclooctene,
a versatile cyclic alkene utilized in various research and development applications, including
synthetic chemistry and polymer science. Adherence to these guidelines is paramount to
ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Physicochemical and Hazard Data

A thorough understanding of cyclooctene's properties is the foundation of its safe handling.
The following table summarizes key quantitative data.
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Property Value Source
Molecular Formula CsHaa [1]
Molecular Weight 110.20 g/mol [1]
Appearance Colorless liquid [2][3]
Odor Slightly sweet [3]
Boiling Point 146 °C (419.15 K) [3]
Melting Point -16 °C (257.15 K) [415]
Flash Point 25 °C (77 °F) [2]

Autoignition Temperature

280 °C (536 °F)

[2]

Density

0.848 g/mL at 20 °C

[4]115]

Vapor Pressure

4.5 mmHg

[1]

Solubility

Insoluble in water. Soluble in
nonpolar organic solvents like
alcohol, ether, hexane,

benzene, and toluene.

[3][5]

NFPA 704 Rating

Health: 1, Flammability: 3,
Instability: O

[2]

Hazard Identification and Health Effects

Cyclooctene is a flammable liquid and vapor that can form explosive mixtures with air.[2]

Vapors are heavier than air and may travel to an ignition source and flash back.[2]

Potential Health Effects:

¢ Inhalation: May cause respiratory tract irritation. Vapors can lead to dizziness or suffocation.

[2]

o Skin Contact: May cause skin irritation.[2]
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o Eye Contact: May cause eye irritation.[2]

¢ Ingestion: May cause irritation of the digestive tract.[2] Aspiration may cause pulmonary
edema and pneumonitis.[6]

The toxicological properties of cyclooctene have not been fully investigated.[2]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks associated
with cyclooctene.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
A complete suit protecting against chemicals and flame-retardant antistatic protective
clothing is recommended.[6]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator or an equivalent European
Standard EN 149 respirator if exposure limits are exceeded or if irritation or other symptoms
are experienced.[2]

Handling

o Use with adequate ventilation and in areas with explosion-proof ventilation equipment.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][6]

Ground and bond containers when transferring material to prevent static discharge.[2][7]

Use non-sparking tools and explosion-proof equipment.[2][7]

Avoid contact with skin, eyes, and clothing.[2]

Avoid ingestion and inhalation.[2]
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e Do not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,
sparks, or open flames as they may retain product residue.[2]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated as a
flammables area.[2]

o Keep away from sources of ignition and incompatible substances such as strong oxidizing
agents.[2][7]

o Store under an inert atmosphere as it is air-sensitive.[7]

Emergency Procedures
First Aid Measures
 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Seek medical aid.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[2][6]

Firefighting Measures

o Suitable Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray,
or alcohol-resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[2]
Water spray can be used to cool fire-exposed containers.[2]

» Unsuitable Extinguishing Media: Do not use a straight stream of water.[2]
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» Specific Hazards: Cyclooctene is a flammable liquid and vapor. Vapors may form an
explosive mixture with air and can travel to a source of ignition and flash back.[2] Containers
may explode in the heat of a fire.[2] Irritating and highly toxic gases may be generated by
thermal decomposition or combustion.[2]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Accidental Release Measures

e Personal Precautions: Clean up spills immediately. Use proper personal protective
equipment as indicated in Section 3.1. Remove all sources of ignition.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

e Methods for Containment and Cleaning Up: Use a spark-proof tool.[2] Cover with a non-
combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place in a closed container for disposal.[2][6] A vapor-suppressing foam may be used to
reduce vapors.[2] Provide ventilation.[2]

Experimental Protocols and Visualizations
Logical Workflow for Cyclooctene Handling

The following diagram illustrates the logical progression of safety and handling precautions for
cyclooctene.
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Start: Handling Cyclooctene

:

1. Don Personal Protective Equipment (PPE)
- Safety Goggles
- Gloves
- Lab Coat

2. Handling Procedures
- Use in Ventilated Area
- Ground Equipment
- Use Spark-Proof Tools

3. Storage Requirements
- Tightly Closed Container
- Cool, Dry, Well-Ventilated Area
- Flammables Cabinet

4. Emergency Preparedness
- Know Location of Eyewash, Shower, Fire Extinguisher

If Exposure Occurs

If Spill Occurs f Fire Occurs

Spill Response Personal Exposure Response

Click to download full resolution via product page

Cyclooctene Handling and Safety Workflow

Experimental Workflow: Flash Point Determination
(Pensky-Martens Closed Cup Method)

The flash point is a critical parameter for assessing the flammability of a liquid. The following
diagram outlines a generalized experimental workflow for its determination.
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1. Sample Preparation
- Obtain Cyclooctene Sample
- Fill Test Cup to Mark

Y

2. Apparatus Setup
- Place Test Cup in Heater
- Attach Lid with Stirrer and Ignition Source

3. Controlled Heating
- Heat Sample at a Slow, Constant Rate
- Stir Continuously

4. Ignition Test
- Apply Ignition Source at Regular Temperature Intervals

Apply Flame

5. Observation
- Observe for a Flash Inside the Cup

Flash Observed

6. Record Data
- Record Temperature at which Flash Occurs

7. Cleanup
- Safely Cool and Clean Apparatus

Click to download full resolution via product page

Flash Point Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Cyclooctene | C8H14 | CID 638079 - PubChem [pubchem.ncbi.nim.nih.gov]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. solubilityofthings.com [solubilityofthings.com]

. CYCLOOCTENE | 931-87-3 [chemicalbook.com]

1
2
3
e 4. Cyclooctene | CAS#:931-88-4 | Chemsrc [chemsrc.com]
5
6. chemicalbook.com [chemicalbook.com]

7

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Cyclooctene: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8811470#safety-and-handling-precautions-for-
cyclooctene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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